![molecular formula C18H14N6O5 B11053367 N-{4-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl}-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide](/img/no-structure.png)
N-{4-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl}-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide
Overview
Description
N-{4-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl}-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide is a complex organic compound that features multiple functional groups, including furan, oxadiazole, phenyl, pyrazole, and nitro groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-{4-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl}-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide can be achieved through a multi-step process involving the following key steps:
Formation of the 1,2,4-oxadiazole ring: This can be done by reacting a furan-2-carboxylic acid derivative with hydrazine to form a hydrazide, which is then cyclized with an appropriate nitrile to form the oxadiazole ring.
Attachment of the phenyl group: The oxadiazole derivative is then coupled with a phenyl halide using a palladium-catalyzed cross-coupling reaction such as the Suzuki or Heck reaction.
Formation of the pyrazole ring: The phenyl-oxadiazole intermediate is reacted with an appropriate hydrazine derivative to form the pyrazole ring.
Introduction of the nitro group: The pyrazole derivative is nitrated using a mixture of concentrated nitric and sulfuric acids.
Formation of the acetamide linkage: The final step involves the reaction of the nitro-pyrazole derivative with an appropriate acylating agent to form the acetamide linkage.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of more efficient catalysts.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The furan and pyrazole rings can undergo oxidation reactions, typically using reagents such as potassium permanganate or chromium trioxide.
Reduction: The nitro group can be reduced to an amine using reagents such as hydrogen gas with a palladium catalyst or iron powder in acidic conditions.
Substitution: The phenyl and pyrazole rings can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, or hydrogen peroxide.
Reduction: Hydrogen gas with palladium catalyst, iron powder in acidic conditions, or sodium borohydride.
Substitution: Nitric acid for nitration, bromine for bromination, and sulfuric acid for sulfonation.
Major Products Formed
Oxidation: Oxidized derivatives of the furan and pyrazole rings.
Reduction: Amino derivatives of the nitro-pyrazole ring.
Substitution: Halogenated or sulfonated derivatives of the phenyl and pyrazole rings.
Scientific Research Applications
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: As a potential bioactive compound for studying enzyme inhibition or receptor binding.
Medicine: As a lead compound for the development of new drugs, particularly those targeting specific enzymes or receptors.
Industry: As a precursor for the synthesis of materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of N-{4-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl}-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide would depend on its specific application. For example, if used as an enzyme inhibitor, it may bind to the active site of the enzyme, preventing substrate binding and subsequent catalysis. If used as a receptor ligand, it may bind to the receptor, either activating or inhibiting its signaling pathways.
Comparison with Similar Compounds
Similar compounds include other derivatives of furan, oxadiazole, phenyl, pyrazole, and nitro groups. For example:
Furan derivatives: Furan-2-carboxylic acid, 2-furyl methyl ketone.
Oxadiazole derivatives: 1,2,4-oxadiazole-3-carboxylic acid, 5-phenyl-1,2,4-oxadiazole.
Phenyl derivatives: Benzene, toluene.
Pyrazole derivatives: 3,5-dimethylpyrazole, 1-phenyl-3-methyl-5-pyrazolone.
Nitro derivatives: Nitrobenzene, 2-nitrotoluene.
The uniqueness of N-{4-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl}-2-(5-methyl-3-nitro-1H-pyrazol-1-yl)acetamide lies in its combination of these functional groups, which may confer unique chemical and biological properties not found in simpler compounds.
properties
Molecular Formula |
C18H14N6O5 |
|---|---|
Molecular Weight |
394.3 g/mol |
IUPAC Name |
N-[4-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]phenyl]-2-(5-methyl-3-nitropyrazol-1-yl)acetamide |
InChI |
InChI=1S/C18H14N6O5/c1-11-9-15(24(26)27)21-23(11)10-16(25)19-13-6-4-12(5-7-13)17-20-18(29-22-17)14-3-2-8-28-14/h2-9H,10H2,1H3,(H,19,25) |
InChI Key |
XLWXAIXCEYKNEG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NC2=CC=C(C=C2)C3=NOC(=N3)C4=CC=CO4)[N+](=O)[O-] |
Origin of Product |
United States |
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